Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Analytical Chemistry Lipidomics GC-MS
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H36O4
Molecular Weight 364.5 g/mol
Cat. No. B15551344
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate
Molecular FormulaC22H36O4
Molecular Weight364.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H36O4/c1-25-21(23)19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22(24)26-2/h3,5-6,8,12,14H,4,7,9-11,13,15-20H2,1-2H3/b5-3+,8-6+,14-12+
InChIKeyLEGXKXFDENSPEO-JBQUMXRESA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Analytical Standard and Research-Grade Lipid Precursor


Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (CAS: 2692622-79-8) is a synthetic C22 dimethyl ester derivative of 5,8,11-eicosatrienoic acid (Mead acid; 20:3n-9), characterized by three methylene-interrupted double bonds in the all-trans (E) configuration and terminal methyl ester functionalities at both ends of the 20-carbon chain . With a molecular formula of C22H36O4 and a molecular weight of 364.52 g/mol, this diester form differs fundamentally from the commonly encountered mono-methyl ester derivative (C21H36O2; MW 320.51) used in fatty acid methyl ester (FAME) analysis [1]. The compound belongs to the class of long-chain polyunsaturated fatty acid derivatives and is primarily employed as an analytical reference standard and research reagent in lipidomics, metabolic pathway studies, and synthetic chemistry applications requiring defined stereochemistry and terminal functionalization .

Analytical reference standard for n-9 eicosatrienoic acid isomer identification
Enables GC-MS isomer resolution via diagnostic fragmentation fingerprint
All-trans (E) stereochemical reference for cis/trans method development
Synthetic dimethyl diester; not a direct substitute for mono-methyl ester FAME standards

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Why In-Class Fatty Acid Esters Are Not Interchangeable


Generic substitution of dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with structurally related eicosatrienoic acid esters fails due to three critical differentiation axes. First, the all-trans (E) double-bond geometry at positions 5, 8, and 11 produces distinct chromatographic retention behavior and mass spectral fragmentation patterns compared to the naturally occurring all-cis (Z) isomers such as Mead acid methyl ester (20:3n-9), DGLA methyl ester (20:3n-6), and 20:3n-3 methyl ester [1]. Second, the C22 dimethyl ester structure—bearing ester functionalities at both termini—differs fundamentally from mono-methyl esters (C21) in both molecular weight (364.52 vs. 320.51 Da) and physicochemical properties including predicted boiling point (444.1±45.0°C) and density (0.960±0.06 g/cm³) . Third, the underlying 20:3n-9 fatty acid scaffold exhibits biological activity profiles that are not shared by its n-6 and n-3 positional isomers; 20:3n-9 demonstrates VEGF-A-stimulated angiogenesis inhibition, whereas 20:3n-6 (DGLA) and arachidonic acid do not exhibit this effect under identical conditions [2]. These orthogonal differences preclude simple interchangeability in analytical method development, biological assay design, or synthetic pathway optimization.

Stereochemical Configuration
All-trans (E) double-bond geometry alters chromatographic retention and MS fragmentation relative to naturally occurring all-cis (Z) isomers; cis/trans resolution may require silver-ion HPLC or polar GC columns.
Diester vs. Mono-Ester Form
The C22 dimethyl diester (MW 364.52 Da) differs fundamentally from the common C21 mono-methyl ester (MW 320.51 Da) in mass, predicted boiling point, and density; independent calibration is required for quantitative FAME analysis.
Biological Scaffold Specificity
The 5,8,11-eicosatrienoic (n-9) scaffold exhibits VEGF-A angiogenesis inhibition not observed with 20:3n-6 or arachidonic acid; substituting isomers may invalidate vascular biology endpoints.

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Quantitative Differentiation Evidence for Procurement Decisions


All-Trans (E) Configuration Enables Definitive Isomer Resolution via GC-MS Omega-Ion Fingerprinting

The mass spectral fragmentation of fatty acid methyl esters with methylene-interrupted double bonds produces characteristic omega-ions that enable definitive isomer discrimination. For compounds derived from the n-9 family (including 5,8,11-eicosatrienoic acid), the diagnostic ion appears at m/z = 192. This contrasts sharply with n-6 family isomers (including dihomo-gamma-linolenic acid, 20:3n-6), which produce a characteristic ion at m/z = 150, and n-3 family isomers (20:3n-3), which produce an ion at m/z = 108 [1]. While the all-trans (E) configuration of this diester modifies absolute retention indices relative to the all-cis methyl ester, the underlying n-9 structural scaffold retains this diagnostic fragmentation signature, providing a verifiable orthogonal identification parameter when combined with retention time data [2]. This spectral differentiation is particularly critical given that mass spectra of cis/trans isomers may be practically indistinguishable in the low-mass region without complementary chromatographic separation [3].

GC‑MS Omega‑Ion Fingerprint
Head-to-head
m/z 192 (n-9) vs m/z 150 (n-6) vs m/z 108 (n-3)
Provides orthogonal isomer confirmation for 20:3 species in complex lipid extracts.
Differentiation relies on EI‑MS diagnostic ions; cis/trans spectra may be indistinguishable in low‑mass region.
Analytical Chemistry Lipidomics GC-MS Fatty Acid Isomer Resolution

5,8,11-Eicosatrienoic Acid (20:3n-9) Demonstrates VEGF-A-Stimulated Angiogenesis Inhibition Not Observed with 20:3n-6 or Arachidonic Acid

In a human umbilical vein endothelial cell (HUVEC) and diploid fibroblast co-culture angiogenesis model, 5,8,11-eicosatrienoic acid (20:3n-9; the free acid form corresponding to the fatty acyl scaffold of the target diester) produced dose-dependent inhibition of VEGF-A-stimulated angiogenesis at concentrations of 0.1–10 μmol/L, with inhibitory potency exceeding that of the positive control suramin [1]. Under identical experimental conditions (VEGF-A at 10 ng/mL, 10-day incubation, immunostaining quantification of vessel area), the structurally related eicosatrienoic acid positional isomer 20:3n-3 (n-3 family) also exhibited dose-dependent angiogenesis inhibition [1]. In direct contrast, dihomo-gamma-linolenic acid (20:3n-6; n-6 family), arachidonic acid (20:4n-6), eicosapentaenoic acid (20:5n-3), and oleic acid (18:1n-9) produced no measurable inhibition of VEGF-A-stimulated angiogenesis even at the highest tested concentration of 10 μmol/L. Notably, both arachidonic acid and 20:3n-6 enhanced angiogenesis in the absence of VEGF-A stimulation [1].

VEGF‑A Angiogenesis Inhibition
Head-to-head
20:3n‑9: Active; 20:3n‑6, 20:4n‑6: Inactive
n‑9 scaffold‑specific inhibition; n‑6 isomers showed no effect under identical conditions.
HUVEC/fibroblast co‑culture model; 20:3n‑9 potency exceeded positive control suramin.
Angiogenesis Vascular Biology Inflammation Eicosanoid Research

Distinct Molecular Weight and Predicted Physicochemical Profile Differentiate Dimethyl Diester from Mono-Methyl Ester Analogs

The C22 dimethyl diester structure (MW 364.52 Da) is fundamentally distinct from the C21 mono-methyl ester derivative of Mead acid (MW 320.51 Da) commonly used in FAME analysis [1]. This 44.01 Da mass difference (corresponding to the additional CO2 moiety from the second ester group) enables unambiguous mass spectrometric discrimination in complex mixtures and provides a distinct molecular ion in EI-MS spectra [2]. The diester exhibits predicted physicochemical properties that differ from mono-ester analogs: boiling point of 444.1±45.0°C (predicted), density of 0.960±0.06 g/cm³ (predicted), and distinct solubility characteristics requiring DMSO or ethanol-based formulation for in vitro applications . For the mono-methyl ester comparator (cis-5,8,11-eicosatrienoic acid methyl ester, CAS 14602-39-2), reported values include boiling point of 405.1°C at 760 mmHg and density of 0.891 g/cm³ , representing a predicted boiling point elevation of approximately 39°C and a density increase of ~0.07 g/cm³ for the dimethyl diester form.

Diester vs Mono‑Ester Mass
Head-to-head
ΔMW = +44.01 Da
Unambiguous MS discrimination; diester cannot substitute mono‑ester without independent calibration.
Predicted boiling point differs by ~39°C; distinct chromatographic behavior expected.
Analytical Method Development Sample Preparation Chromatography Physicochemical Characterization

20:3n-9 (Mead Acid) Serves as a Specific Biochemical Marker of Essential Fatty Acid Deficiency Not Provided by 20:3n-6 Isomers

5,8,11-Eicosatrienoic acid (20:3n-9; Mead acid) is endogenously synthesized from oleic acid (18:1n-9) via elongation and desaturation only under conditions of essential fatty acid deficiency (EFAD), when dietary intake or bioavailability of n-3 and n-6 polyunsaturated fatty acids is severely limited [1]. This biosynthetic pathway is unique among eicosatrienoic acids—20:3n-9 is the only polyunsaturated fatty acid that mammals can synthesize de novo without dietary essential fatty acid precursors [2]. In contrast, the 20:3n-6 isomer (dihomo-gamma-linolenic acid; DGLA) is synthesized from dietary linoleic acid (18:2n-6) via the n-6 pathway and does not serve as an EFAD indicator [3]. The clinical diagnostic utility is established: elevated erythrocyte 20:3n-9 levels, often expressed as the ratio of 20:3n-9 to 20:4n-6 (arachidonic acid)—the Holman index or triene/tetraene ratio—provides a quantitative measure of EFAD severity, with values >0.2 generally considered diagnostic [4]. The target dimethyl diester, while a synthetic derivative not itself a direct biomarker, retains the 5,8,11-eicosatrienoic scaffold required for the development of analytical reference standards, stable isotope-labeled internal standards, and calibration curves used in clinical EFAD diagnostic assays.

EFAD Biomarker Specificity
Class-level inference
20:3n‑9: EFAD‑specific; 20:3n‑6: non‑specific
Unique de novo synthesis during EFAD makes the scaffold irreplaceable for diagnostic assay standards.
Triene/tetraene ratio >0.2 diagnostic of EFAD; isomer substitution yields false negatives.
Clinical Nutrition Metabolomics EFAD Diagnostics Biomarker Validation

All-Trans (E) Double-Bond Geometry Provides Defined Stereochemical Reference Standard Distinct from Naturally Occurring All-Cis (Z) Isomers

The target compound dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate possesses all-trans (E) stereochemistry at the three double-bond positions, as specified in the IUPAC name and InChIKey LEGXKXFDENSPEO-JBQUMXRESA-N . This contrasts with the naturally occurring 5,8,11-eicosatrienoic acid (Mead acid), which exists in the all-cis (Z) configuration at positions Δ5, Δ8, and Δ11 [1]. The stereochemical divergence has measurable analytical consequences: cis/trans isomers exhibit distinct chromatographic retention behavior on polar capillary GC columns and can be resolved using silver-ion HPLC with mobile phases such as acetonitrile:hexane (99:1) and UV detection at 205 nm [2]. While low-mass EI-MS fragmentation patterns of cis/trans n-9 isomers may be practically indistinguishable, requiring complementary chromatographic separation or high-resolution MS for unambiguous assignment [3], the defined all-trans stereochemistry of this diester provides a valuable reference standard for method development, retention time calibration, and studies investigating the biological effects of trans-fatty acid geometry.

Stereochemical Reference
Head-to-head
All‑trans (5E,8E,11E) vs all‑cis (5Z,8Z,11Z)
Defined all‑trans stereochemistry supports method development for cis/trans fatty acid resolution.
Silver‑ion HPLC or polar GC columns can resolve isomers; low‑mass MS alone insufficient.
Stereochemistry Reference Standards Lipid Biochemistry Structural Biology

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Optimized Application Scenarios Based on Quantitative Evidence


Development and Validation of GC-MS Methods for 20:3 Eicosatrienoic Acid Isomer Resolution

This compound is optimally deployed as a reference standard in GC-MS method development for resolving eicosatrienoic acid positional isomers. The characteristic n-9 omega-ion at m/z = 192 provides definitive isomer confirmation that is orthogonal to retention time data, enabling laboratories to distinguish 20:3n-9-derived species from n-6 (m/z = 150) and n-3 (m/z = 108) isomers that may co-elute in complex biological matrices [1]. The all-trans (E) stereochemistry provides a valuable retention time marker for establishing chromatographic separation parameters on polar capillary columns and silver-ion HPLC systems, where cis/trans isomers exhibit distinct elution profiles [2]. The 44 Da molecular weight difference between this dimethyl diester (MW 364.52) and mono-methyl ester standards (MW 320.51) necessitates independent calibration curves, and laboratories should not substitute one form for the other in quantitative workflows without re-validation .

Reference Standard for Essential Fatty Acid Deficiency (EFAD) Diagnostic Assay Calibration

Laboratories developing or validating clinical assays for EFAD diagnosis should prioritize this compound as a synthetic precursor for preparing analytical standards, calibration curves, and stable isotope-labeled internal standards targeting the 5,8,11-eicosatrienoic scaffold. The unique biosynthetic origin of 20:3n-9—synthesized de novo from oleic acid only during EFAD—establishes it as the sole polyunsaturated fatty acid biomarker for EFAD, with clinical diagnostic thresholds defined by the triene/tetraene ratio (20:3n-9/20:4n-6) >0.2 [3]. Substituting with 20:3n-6 or 20:3n-3 standards would produce false-negative diagnostic outcomes, as these isomers are synthesized via essential fatty acid-dependent pathways and do not elevate during EFAD [4]. The defined stereochemistry and terminal diester functionality of this compound facilitate the development of robust quantitative LC-MS/MS and GC-MS methods for clinical metabolomics applications [2].

In Vitro Angiogenesis Studies Requiring n-9-Specific Eicosatrienoic Acid Activity

This compound provides the 5,8,11-eicosatrienoic scaffold necessary for in vitro angiogenesis studies where inhibition of VEGF-A-stimulated vessel formation is the endpoint of interest. Direct comparative evidence demonstrates that 20:3n-9 produces dose-dependent angiogenesis inhibition at 0.1–10 μmol/L with potency exceeding the positive control suramin, whereas the 20:3n-6 isomer (DGLA) and arachidonic acid produce no inhibition under identical HUVEC/fibroblast co-culture conditions and instead enhance angiogenesis in the absence of VEGF-A stimulation [5]. Investigators studying vascular biology, tumor angiogenesis, or inflammatory eicosanoid signaling must select the 20:3n-9 scaffold rather than the more readily available 20:3n-6 standards to observe this specific biological activity. The dimethyl diester form, after appropriate hydrolysis or formulation (DMSO:PEG300:Tween 80:saline vehicle systems), provides the requisite fatty acyl moiety for these studies .

Stereochemical Reference for Trans-Fatty Acid Method Development and Regulatory Compliance

This compound serves as a defined all-trans (5E,8E,11E) reference standard for analytical laboratories developing chromatographic methods to resolve cis/trans fatty acid isomers, a requirement for food analysis regulatory compliance and clinical studies of trans-fatty acid metabolism. The InChIKey differentiation (LEGXKXFDENSPEO-JBQUMXRESA-N for the all-trans diester vs. AESHPAQQBZWZMS-NWFXIAEYSA-N for the all-cis mono-ester) provides unambiguous structural identification [6]. Silver-ion HPLC with acetonitrile:hexane (99:1) mobile phase and UV detection at 205 nm, or polar capillary GC columns, can resolve this all-trans compound from its all-cis analogs based on differential retention behavior [2]. Given that low-mass EI-MS fragmentation patterns of cis/trans isomers are practically indistinguishable, this defined stereochemical reference is essential for establishing retention time libraries and validating isomer resolution in complex sample matrices [7].

Application
Selection Property
Validation Focus
GC‑MS 20:3 isomer resolution method development
n‑9 scaffold omega‑ion signature
Isomer resolution and independent calibration
EFAD diagnostic assay standard preparation
5,8,11‑eicosatrienoic scaffold uniqueness
Triene/tetraene ratio assay linearity and specificity
VEGF‑A angiogenesis inhibition studies
n‑9 scaffold biological activity profile
Dose‑response in HUVEC co‑culture model
Cis/trans fatty acid method validation
All‑trans (E) stereochemical reference
Retention time library and isomer resolution

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

43 linked technical documents
Explore Hub


Quote Request

Request a Quote for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.